2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde

• IUPAC Name: 2-hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde
• InChI: InChI=1S/C11H15NO2/c1-8(2)12(3)10-5-4-9(7-13)11(14)6-10/h4-8,14H,1-3H3
• InChI Key: URANKRYHZADQFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)C1=CC(=C(C=C1)C=O)O
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• CAS No.: 293766-80-0

Description

2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde is a substituted salicylaldehyde derivative with a hydroxyl group at the 2-position and a methyl(isopropyl)amino moiety at the 4-position of the benzaldehyde core. Its molecular formula is C₁₀H₁₄N₂O₂, with a molecular weight of 194.24 g/mol and CAS number 2168968-81-6 .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde typically involves the following steps:

Starting Material: The synthesis begins with a suitable benzaldehyde derivative.

Amination: The benzaldehyde derivative undergoes amination with methyl(propan-2-yl)amine under controlled conditions.

Hydroxylation: The resulting intermediate is then hydroxylated at the second position using appropriate reagents and catalysts.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of efficient catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The hydroxyl group can participate in substitution reactions to form ethers or esters.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO) and chromium trioxide (CrO).

Reduction: Reducing agents such as sodium borohydride (NaBH) or lithium aluminum hydride (LiAlH) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products:

Oxidation: Formation of 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzoic acid.

Reduction: Formation of 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzyl alcohol.

Substitution: Formation of 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzyl ethers or esters.

Scientific Research Applications

Chemistry:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Catalysis: Acts as a ligand in catalytic reactions.

Biology:

Biochemical Studies: Utilized in the study of enzyme interactions and metabolic pathways.

Medicine:

Drug Development: Potential precursor for the synthesis of pharmaceutical compounds with therapeutic properties.

Industry:

Material Science: Employed in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde involves its interaction with specific molecular targets. The hydroxyl and amino groups on the benzene ring allow it to form hydrogen bonds and other interactions with enzymes, receptors, or other biomolecules. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

Key analogs differ in the substituent at the 4-position of the benzaldehyde ring. A comparative analysis is provided below:

Compound Name	Substituent (4-position)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde	Methyl(isopropyl)amino	C₁₀H₁₄N₂O₂	194.24	2168968-81-6	Tertiary amine; hydrogen bonding
4-Isopropylsalicylaldehyde	Isopropyl	C₁₀H₁₂O₂	164.20	536-32-3	Hydrophobic alkyl group
2-Hydroxy-4-(prop-2-ynyloxy)benzaldehyde	Propargyloxy	C₁₀H₈O₃	176.17	Not specified	Alkynyl ether; click chemistry potential
4-(Diethylamino)salicylaldehyde	Diethylamino	C₁₁H₁₅NO₂	193.24	17754-90-4	Secondary amine; polar substituent

Physicochemical Properties

• Solubility: The amino group in this compound enhances polarity, likely improving solubility in polar solvents (e.g., ethanol, DMSO) compared to 4-Isopropylsalicylaldehyde, which is more hydrophobic .
• Melting/Boiling Points: Amino-substituted derivatives typically exhibit higher melting points due to intermolecular hydrogen bonding. For example, 4-(Diethylamino)salicylaldehyde (CAS 17754-90-4) has a reported melting point of 98–100°C, whereas 4-Isopropylsalicylaldehyde melts at 68–70°C .
• Reactivity: The propargyloxy group in 2-Hydroxy-4-(prop-2-ynyloxy)benzaldehyde enables alkyne-specific reactions (e.g., Huisgen cycloaddition), distinguishing it from amino-substituted analogs .

Crystallographic Data

• This compound: No crystal structure is reported in the provided evidence, but its synthesis and characterization likely employ tools like SHELX for refinement, as seen in related compounds .
• 4-Isopropylsalicylaldehyde : Crystallographic data (e.g., space group, unit cell parameters) were determined via single-crystal X-ray diffraction, refined using SHELXL .
• 2-Hydroxy-4-(prop-2-ynyloxy)benzaldehyde : Acta Crystallographica reports its structure (R factor = 0.044) with a planar aldehyde group and propargyloxy orientation .

Research Findings and Gaps

• Structural Insights : Crystallographic studies (e.g., ) confirm planar geometries for salicylaldehyde derivatives, but the target compound’s crystal structure remains uncharacterized .
• Synthetic Routes : Evidence lacks details on synthesis methods for the target compound, though analogs like 4-Isopropylsalicylaldehyde are synthesized via Friedel-Crafts alkylation .
• Functional Studies : Further research is needed to explore the target compound’s catalytic or biological activity compared to its analogs.

Biological Activity

2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde, a compound with significant potential in biochemical and medicinal research, exhibits various biological activities. This article explores its mechanisms of action, potential therapeutic applications, and relevant case studies, presenting a comprehensive overview of its biological activity.

The compound features a hydroxyl group and an amino group that facilitate interactions with biological macromolecules. These functional groups enable the formation of hydrogen bonds, influencing enzyme activity and receptor interactions. The compound can undergo various chemical transformations, including oxidation to form 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzoic acid and reduction to yield 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzyl alcohol.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial efficacy of this compound against various pathogens. For instance, it has demonstrated significant activity against Staphylococcus aureus, particularly methicillin-resistant strains (MRSA). The minimum inhibitory concentration (MIC) was found to be 1024 µg/ml, with the compound effectively disrupting biofilm formation and enhancing the sensitivity of MRSA to conventional antibiotics like tetracycline .

Antibiofilm Activity

The compound also exhibits notable antibiofilm properties. In vitro assays revealed that it could inhibit biofilm formation in Proteus mirabilis, reducing virulence factors such as urease and hemolysin production. Gene expression analyses indicated that treatment with this compound downregulated several virulence genes, suggesting its potential as a therapeutic agent for catheter-associated urinary tract infections (CAUTIs) .

Case Studies

• Study on MRSA : A study published in 2023 demonstrated that this compound effectively disrupted preformed biofilms of MRSA by approximately 80%. This study utilized various methodologies, including SEM analysis and growth curve assessments, to validate its findings .
• Inhibition of Proteus mirabilis : Another research project focused on the antibiofilm and antivirulence effects against P. mirabilis. The compound was shown to inhibit biofilm formation in a concentration-dependent manner while also affecting the motility of the bacteria .

Research Findings

Study	Pathogen	MIC (µg/ml)	Effects Observed
	MRSA	1024	Disrupted biofilm, increased antibiotic sensitivity
	P. mirabilis	Varied	Inhibited biofilm formation, reduced virulence factor production